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Compound of Interest |

Compound Name: Cesium triiodide

CAS No.: 12297-72-2

Cat. No.: B1143418

\ J

Technical Guide: Cesium Triiodide (Csl3)
CAS 12297-72-2 | Precursor Dynamics & Application
Vectors[1]

Executive Summary

Cesium Triiodide (Csls, CAS 12297-72-2) is a hypervalent alkali metal polyiodide distinct from
the more common Cesium lodide (Csl).[1] While Csl is the industry standard for scintillator
detectors, Csls serves as a critical oxidative precursor and stoichiometric regulator in advanced
material synthesis.

Its current resurgence is driven by the Perovskite Photovoltaic (PV) sector, where it acts as a
phase-stabilizing agent in the synthesis of inorganic perovskites (e.g., CsPbls, CsSnls). By
providing a reservoir of electrophilic iodine, Csls suppresses halide vacancies—the primary
defect responsible for the degradation of optoelectronic performance. In medical imaging
research, it functions as a high-purity iodine source for doping and stoichiometry correction in
scintillator crystal growth.

Physicochemical Profile

The following data aggregates standard physical properties with field-observed behaviors
relevant to synthesis environments.
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Property Technical Data Operational Notes
CAS Number 12297-72-2 Distinct from Csl (7789-17-5)
Consists of Cs* cation and
Formula Csls ) )
linear [I-I-1]~ anion
Molecular Weight 513.62 g/mol High mass density precursor
] Metallic luster; sublimes iodine
Appearance Dark Violet / Black Crystals ]
upon heating
] ] ] Critical: Decomposes near MP
Melting Point 207 °C (lit)[2][3] )
releasing |z vapor.
) High density facilitates
Density 4.51 g/mL (at 25 °C)
compact crystal growth
N o Dissociates; Is~ equilibrium is
Solubility Ethanol, Acetonitrile
solvent-dependent
. o N Must be stored under Inert Gas
Stability Hygroscopic, Light Sensitive

(ATIN2)

Scientist’'s Note: The melting point of 207 °C is a thermodynamic value. In practical open-
system heating, Cslz will begin to release iodine vapor significantly below this temperature

(often >70°C). Synthesis reactors must be sealed to maintain stoichiometry.

Core Application: Perovskite Photovoltaics (CsPbls /

CsSnl3)
The Challenge: Phase Instability

The "Holy Grail" of inorganic perovskites is the cubic black phase (

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.sigmaaldrich.com/HK/zh/product/aldrich/483338
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

-CsPbls), which is optically active. However, this phase is thermodynamically unstable at room
temperature, rapidly degrading into the non-functional orthorhombic yellow phase (

-CsPbls).

The Solution: Cslsz-Assisted Synthesis

Using Csls instead of (or alongside) Csl introduces an iodine-rich environment. This "excess"
ilodine compensates for iodine vacancies (

), which are the nucleation sites for the phase degradation.

Experimental Protocol: Cslsz-Assisted Quantum Dot Synthesis

Context: Synthesis of air-stable CsSnls perovskite quantum dots (QDS).

Reagents:

Cesium Carbonate (

)

Cesium Triiodide (Csls) (The active stabilizer)

Tin(Il) lodide (

)

Oleic Acid (OA) & Oleylamine (OAmM)[4]

Solvent: Octadecene (ODE)
Step-by-Step Methodology:
e Precursor Preparation: Mix

and Csls in OA/ODE. Heat to 150°C under vacuum to form a Cs-oleate precursor.

o Why: The addition of Csls adjusts the I:Sn ratio without altering the Cs:Sn ratio, creating a
halide-rich surface passivation layer.
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e Reaction Setup: Load

and ODE into a three-neck flask. Degas at 120°C for 30 mins.

o Temperature Trigger: Raise temperature to 170°C (Reaction Temperature).
« Injection: Rapidly inject the Cs/Csls-oleate precursor into the reaction flask.

o Observation: Solution turns immediately dark red/black (nucleation of perovskite phase).
» Quenching: After 5-10 seconds, cool the reaction rapidly in an ice-water bath.

o Critical Control: Prolonged heating will cause Ostwald ripening and phase degradation.

 Purification: Precipitate QDs using methyl acetate (avoid polar solvents like ethanol which
degrade the perovskite). Centrifuge at 8000 rpm.

Visualization: Reaction Pathway

The following diagram illustrates the kinetic pathway where Csls prevents the formation of
lodine Vacancies (
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Figure 1: Mechanism of Csls-mediated stabilization in perovskite synthesis. The "lodine Rich"
pathway suppresses vacancy defects.

Application Vector: Scintillators & Medical Imaging

While Cesium lodide (Csl) is the detector material in X-ray and CT imaging, Cesium Triiodide
plays a niche but vital role in the Bridgman-Stockbarger crystal growth process.

 Stoichiometry Correction: During the melt-growth of Csl crystals (MP 621°C), iodine can
volatilize, leaving the crystal cesium-rich (non-stoichiometric). This degrades light yield.[5]

e Protocol: High-purity Csls is added to the melt ampoule. As the temperature rises, Csls
decomposes (

), releasing a controlled partial pressure of iodine vapor (

) within the sealed ampoule. This suppresses the dissociation of the main Csl melt, ensuring
perfect stoichiometry in the final boule.
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Safety & Handling Protocols

Csls is an oxidizer and a source of elemental iodine. It requires stricter handling than standard
Csl.

e Primary Hazard: Release of corrosive lodine (

) vapor upon heating or exposure to light.

e Storage:
o Vessel: Amber glass or opaque polyethylene (light protection).
o Atmosphere: Store under Argon. Oxygen promotes surface degradation.
o Temperature: < 25°C. Refrigeration recommended to inhibit sublimation.

o PPE: Double nitrile gloves (iodine penetrates latex), safety goggles, and lab coat. Work must
be performed in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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